Cas no 1417517-98-6 (2-Bromo-6-iodopyrazine)

• Product Name: 2-Bromo-6-iodopyrazine
• CAS No: 1417517-98-6
• MF: C₄H₂BrIN₂
• MW: 284.880551815033
• MDL: MFCD23143963
• CID: 4823603
• Update Time: 2025-11-02

2-Bromo-6-iodopyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-iodopyrazine

• MDL： MFCD23143963
• Inchi： 1S/C4H2BrIN2/c5-3-1-7-2-4(6)8-3/h1-2H
• InChI Key： JJQGRUAIPOCESZ-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Additional information on 2-Bromo-6-iodopyrazine

Comprehensive Overview of 2-Bromo-6-iodopyrazine (CAS No. 1417517-98-6): Properties, Applications, and Market Trends

2-Bromo-6-iodopyrazine (CAS No. 1417517-98-6) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This bromo-iodo-substituted pyrazine derivative serves as a critical building block in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig aminations. Its molecular formula, C₄H₂BrIN₂, highlights the presence of both bromine and iodine atoms, which enhance its utility in metal-catalyzed transformations.

Recent studies emphasize the growing demand for halogenated pyrazine intermediates in drug discovery, especially for kinase inhibitors and antiviral agents. The compound’s dual-functionalization allows selective modifications, addressing challenges in structure-activity relationship (SAR) optimization. Researchers frequently search for "2-Bromo-6-iodopyrazine synthesis" or "CAS 1417517-98-6 suppliers," reflecting its commercial relevance. Analytical techniques such as HPLC purity analysis and NMR characterization are routinely employed to ensure quality.

From an industrial perspective, 2-Bromo-6-iodopyrazine aligns with trends in sustainable chemistry. Innovations in catalytic C-H activation reduce reliance on pre-functionalized substrates, a topic trending in green chemistry forums. Additionally, its role in synthesizing LED materials and organic semiconductors has sparked interest in materials science. SEO-optimized queries like "halogenated heterocycles for optoelectronics" underscore this crossover appeal.

Regulatory compliance remains a key consideration. While 1417517-98-6 is not classified as hazardous under major chemical inventories, proper handling protocols for halogenated compounds are advised. Suppliers often highlight "GMP-grade 2-Bromo-6-iodopyrazine" to cater to pharmaceutical clients. The compound’s stability under inert atmospheres and compatibility with microwave-assisted synthesis further enhance its practicality.

In summary, 2-Bromo-6-iodopyrazine exemplifies the intersection of synthetic utility and interdisciplinary innovation. Its applications span from small-molecule APIs to advanced materials, driven by evolving research priorities and industrial needs. As the demand for tailored heterocyclic scaffolds grows, this compound will likely remain a focal point in scientific and commercial discussions.